Cas no 2228557-52-4 (2-(2-cyclopropyl-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2-cyclopropyl-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228557-52-4
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 6448537
• PubChem ID: 165682462
• Update Time: 2025-05-22

2-(2-cyclopropyl-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopropyl-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid
• EN300-1728686
• 2228557-52-4

• Inchi： 1S/C10H11NO2S/c12-10(13)7-3-6(7)8-4-14-9(11-8)5-1-2-5/h4-7H,1-3H2,(H,12,13)
• InChI Key： AULKHFVIXBSMAO-UHFFFAOYSA-N
• SMILES： S1C=C(C2CC2C(=O)O)N=C1C1CC1

Computed Properties

• Exact Mass: 209.05104977g/mol
• Monoisotopic Mass: 209.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(2-cyclopropyl-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid

Exploring 2-(2-cyclopropyl-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2228557-52-4): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 2-(2-cyclopropyl-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2228557-52-4) has emerged as a compound of significant interest. This structurally unique molecule, characterized by its cyclopropyl-thiazole core and carboxylic acid functionality, offers a versatile scaffold for drug discovery and material science applications. Researchers are increasingly drawn to its potential in modulating biological pathways, particularly in the context of small-molecule therapeutics and enzyme inhibition.

The compound’s thiazole ring, a heterocyclic moiety, is a hallmark of many bioactive molecules, contributing to its pharmacokinetic properties and binding affinity. Meanwhile, the cyclopropane group introduces steric constraints that can enhance selectivity in target interactions. Such features align with current trends in fragment-based drug design (FBDD), where researchers prioritize compact, rigid structures to optimize lead compound development. This synergy of properties positions CAS No. 2228557-52-4 as a promising candidate for further exploration.

From a synthetic perspective, the preparation of 2-(2-cyclopropyl-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid often involves multi-step organic transformations, including cycloaddition reactions and carboxylation protocols. Recent advancements in flow chemistry and catalysis have streamlined its production, addressing challenges related to yield and purity. These innovations resonate with the growing demand for sustainable synthesis methods, a topic frequently searched by chemists and industry professionals.

Beyond its synthetic utility, this compound has garnered attention in medicinal chemistry circles for its potential role in addressing undruggable targets. With the rise of AI-driven drug discovery, computational models have identified thiazole-containing compounds as key players in modulating protein-protein interactions (PPIs). This aligns with user queries about next-generation therapeutics and personalized medicine, highlighting the compound’s relevance in cutting-edge research.

In material science, the rigid bicyclic framework of 2-(2-cyclopropyl-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid offers opportunities for designing functional polymers and coordination complexes. Its ability to act as a ligand or building block has been explored in metal-organic frameworks (MOFs), a trending topic in nanotechnology searches. Such applications underscore its interdisciplinary appeal.

To address common queries from the scientific community, here are key insights: The compound’s solubility and stability under physiological conditions are actively studied, as are its metabolic pathways. Researchers also investigate its structure-activity relationships (SAR) to refine its therapeutic potential. These topics frequently appear in PubMed and Google Scholar searches, reflecting their importance.

In conclusion, CAS No. 2228557-52-4 represents a compelling case study in modern chemistry. Its dual utility in drug discovery and materials engineering, combined with its synthetic accessibility, ensures its place in ongoing scientific discourse. As the field evolves, this compound may well become a cornerstone in addressing unmet needs in healthcare and advanced materials.